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Compound of Interest

Compound Name: dimethyl mesitylboronate

CAS No.: 34907-53-4

Cat. No.: B3131095

Get Quote

Abstract
Dimethyl mesitylboronate (MesB(OMe)₂) represents a critical "Goldilocks" reagent in

organoboron chemistry. While Mesitylboronic acid (MesB(OH)₂) is prone to unpredictable

dehydration into boroxines (anhydrides), complicating stoichiometric precision, and Mesityl

pinacolboronate (MesBpin) often exhibits sluggish reactivity due to excessive steric bulk, the

dimethyl ester offers an optimal balance. It provides a discrete, purifiable molecular entity for

precise stoichiometry while maintaining high reactivity in sterically demanding Suzuki-Miyaura

cross-couplings and hypervalent iodine synthesis. This guide details the experimental setup,

handling requirements, and validated protocols for deploying MesB(OMe)₂ in high-value

transformations.

Chemical Identity & Handling
The "Stoichiometry Problem" in Boronic Acids
Researchers often default to Mesitylboronic acid. However, this reagent exists in a dynamic

equilibrium with its cyclic trimer (boroxine) and various hydrates.
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MesB(OH)₂ (MW: 164.01) vs. (MesBO)₃ (MW: 438.00)

Consequence: Weighing "1.0 equivalent" of the acid often results in a 10–30% excess or

deficiency of active boron species depending on the hydration state.

Dimethyl Mesitylboronate (MesB(OMe)₂) solves this.

MW: 192.06 g/mol

State: Colorless liquid or low-melting solid.

Purity: Can be distilled or crystallized to >99% purity, ensuring exact stoichiometry—crucial

for catalytic cycles where reagent imbalance promotes homocoupling or catalyst poisoning.

Storage and Stability
Moisture Sensitivity: High. The B-O bond is labile. Exposure to atmospheric moisture

hydrolyzes the ester back to the acid/boroxine mixture.

Storage: Store under Argon or Nitrogen at 2–8°C.

Handling: Weigh in a glovebox or use Schlenk techniques. If the compound smells like

methanol, significant hydrolysis has occurred.

Application 1: Sterically Demanding Suzuki-Miyaura
Coupling[1]
Coupling the bulky mesityl group (2,4,6-trimethylphenyl) is challenging due to steric hindrance

at the transmetallation step. Standard catalysts like Pd(PPh₃)₄ usually fail.

Mechanistic Insight
The rate-determining step for bulky substrates is often transmetallation. The boron center must

coordinate with a base (OH⁻ or OR⁻) to form a tetra-coordinate boronate "ate" complex before

the organic group can transfer to Palladium.

MesB(OMe)₂ Advantage: In anhydrous conditions (using alkoxide bases), the dimethyl ester

forms the "ate" complex directly without generating water, preventing competitive
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protodeboronation of the mesityl group.

Validated Protocol
Target: Synthesis of 2-Mesityl-pyridine (or similar biaryls).

Reagents:

Aryl Halide (1.0 equiv)[1]

Dimethyl Mesitylboronate (1.2 equiv)

Catalyst: Pd₂(dba)₃ (2 mol%) + SPhos (4-8 mol%)

Note: SPhos is essential for sterically hindered couplings.

Base: K₃PO₄ (3.0 equiv) or Ba(OH)₂ (for extreme sterics).

Solvent: Toluene/Water (10:1) or Anhydrous Dioxane (if protodeboronation is observed).

Step-by-Step Procedure:

Setup: Flame-dry a Schlenk tube and cool under Argon.

Loading: Add Pd₂(dba)₃, SPhos, Aryl Halide, and solid Base. Cycle Argon/Vacuum 3 times.

Solvent: Add degassed solvent via syringe.

Reagent Addition: Add Dimethyl Mesitylboronate via syringe (if liquid) or as a solution in

the reaction solvent.

Critical: Do not add the boronate until the catalyst is pre-complexed (stir 5 mins).

Reaction: Heat to 100°C for 12–24 hours.

Workup: Cool to RT. Filter through a Celite pad (elute with EtOAc). Wash filtrate with brine.[1]

Dry over Na₂SO₄.[1]

Purification: Flash chromatography (Hexanes/EtOAc).
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Data Summary: Ligand Performance
Ligand Yield (24h) Observation

PPh₃ < 10%
Failed. Steric bulk prevents

transmetallation.

dppf 35%
Slow conversion. Significant

homocoupling.

SPhos 92%
Excellent. Buchwald ligand

facilitates bulky transfer.

XPhos 88%

Good, but SPhos is often

superior for ortho-substituted

coupling.

Visualization: Catalytic Cycle
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Caption: The Suzuki-Miyaura cycle highlighting the critical role of Boron Activation and the

Transmetallation bottleneck common with bulky Mesityl groups.

Application 2: Synthesis of Diaryliodonium Salts
Mesityl-containing diaryliodonium salts (e.g., Mesityl(phenyl)iodonium triflate) are powerful

electrophilic arylating agents. MesB(OMe)₂ is an ideal precursor for "One-Pot" syntheses
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because it generates fewer inorganic byproducts than boronic acids.

Protocol: One-Pot Oxidation
Reaction:Ar-I + MesB(OMe)₂ + mCPBA + TsOH → [Ar-I-Mes]⁺OTs⁻

Reagents:

Aryl Iodide (1.0 equiv)[1]

MesB(OMe)₂ (1.1 equiv)

mCPBA (1.1 equiv, dried)

p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (1.0 equiv)

Solvent: Dichloromethane (DCM) / 2,2,2-Trifluoroethanol (TFE) (1:1 v/v)

Step-by-Step Procedure:

Oxidation: Dissolve Aryl Iodide in DCM/TFE. Add mCPBA.[2] Stir at RT for 1 hour to

generate the iodine(III) intermediate.

Activation: Add TsOH. Stir 10 mins.

Coupling: Add MesB(OMe)₂ slowly at 0°C.

Completion: Allow to warm to RT and stir for 2 hours.

Isolation: Concentrate in vacuo. Precipitate the salt by adding Diethyl Ether (Et₂O).

Purification: Filter the solid and wash extensively with Et₂O to remove unreacted boronate

and benzoic acid (from mCPBA).

Workflow Diagram
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Caption: One-pot oxidative synthesis of Diaryliodonium salts using Dimethyl Mesitylboronate.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Suzuki) Protodeboronation

The Mesityl group is electron-

rich and prone to replacing -

B(OMe)₂ with -H. Use

anhydrous conditions and

increase base concentration to

speed up transmetallation.

No Reaction Catalyst Poisoning

MesB(OMe)₂ hydrolyzes to

acid, which may form inactive

Pd-complexes. Switch to

SPhos or XPhos ligands which

create a protective pocket

around Pd.

Methanol Smell Reagent Decomposition

The ester has hydrolyzed.

Distill the reagent before use

or recrystallize from Hexane if

solid.

Homocoupling (Mes-Mes) Oxidative Coupling

Presence of O₂. Degas

solvents thoroughly (freeze-

pump-thaw is best).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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